2,5-Dioxopyrrolidin-1-yl 2-iodobenzoate

• Molecular Formula: C11H8INO4
• Molecular Weight: 345.09 g/mol
• IUPAC Name: (2,5-dioxopyrrolidin-1-yl) 2-iodobenzoate
• InChI: InChI=1S/C11H8INO4/c12-8-4-2-1-3-7(8)11(16)17-13-9(14)5-6-10(13)15/h1-4H,5-6H2
• InChI Key: JCAIZTBIVPSRFE-UHFFFAOYSA-N
• Canonical SMILES: C1CC(=O)N(C1=O)OC(=O)C2=CC=CC=C2I

Description

2,5-Dioxopyrrolidin-1-yl 2-iodobenzoate (CAS: 39028-25-6) is a heterocyclic ester featuring a pyrrolidinone core and a 2-iodobenzoate substituent. The iodine atom at the ortho position of the benzoate group confers unique electronic and steric properties, making it reactive in cross-coupling and substitution reactions. This compound is primarily utilized as a synthetic intermediate in pharmaceuticals and materials science, particularly for radio-labeling or as a precursor for bioactive molecules .

Preparation Methods

The synthesis of 2,5-Dioxopyrrolidin-1-yl 2-iodobenzoate typically involves the esterification of 2-iodobenzoic acid with N-hydroxysuccinimide (NHS) in the presence of a coupling agent such as dicyclohexylcarbodiimide (DCC) . The reaction is carried out in an organic solvent like dichloromethane at room temperature. The product is then purified by recrystallization or column chromatography to obtain the desired compound with high purity .

Chemical Reactions Analysis

2,5-Dioxopyrrolidin-1-yl 2-iodobenzoate undergoes various chemical reactions, including:

Substitution Reactions: The iodine atom in the compound can be substituted by other nucleophiles, such as amines or thiols, under appropriate conditions.

Oxidation and Reduction:

Hydrolysis: The ester bond in the compound can be hydrolyzed under acidic or basic conditions to yield 2-iodobenzoic acid and N-hydroxysuccinimide.

Scientific Research Applications

2,5-Dioxopyrrolidin-1-yl 2-iodobenzoate has several scientific research applications:

Diagnostic Agent: It is used to detect the presence of antigens in tissue sections, complementing chemiluminescence with antibody labeling.

Immunosuppressive and Anti-inflammatory: The compound exhibits immunosuppressive and anti-inflammatory properties, making it useful in studies related to immune response and inflammation.

Blood Coagulation Studies: It can be used as a clotting reagent in blood coagulation studies.

Mechanism of Action

The mechanism of action of 2,5-Dioxopyrrolidin-1-yl 2-iodobenzoate involves its interaction with specific molecular targets. As a diagnostic agent, it binds to antigens in tissue sections, allowing for their detection through chemiluminescence with antibody labeling .

Comparison with Similar Compounds

Table 1: Comparative Analysis of 2,5-Dioxopyrrolidin-1-yl Benzoate Derivatives

Compound Name	CAS Number	Substituent	Similarity Score	Key Properties/Applications
2,5-Dioxopyrrolidin-1-yl benzoate	60444-78-2	None (parent)	0.90	Baseline hydrophobicity; limited reactivity
2,5-Dioxopyrrolidin-1-yl 2-iodobenzoate	39028-25-6	Iodo (ortho)	0.93	High reactivity (cross-coupling), potential radiopharmaceutical use
2,5-Dioxopyrrolidin-1-yl 4-formylbenzoate	110920-15-5	Formyl (para)	0.90	Aldehyde functionality for bioconjugation
2,5-Dioxopyrrolidin-1-yl 3-methylbenzoate	83039-57-0	Methyl (meta)	0.90	Increased lipophilicity; transdermal studies
2,5-Dioxopyrrolidin-1-yl 4-benzoylbenzoate	91990-88-4	Benzoyl (para)	N/A	High molecular weight; photochemical applications
Biotinylated derivative*	258289-54-2	Biotin moiety	N/A	Biochemical assays; targeting applications

*Biotinylated derivative: 2,5-Dioxopyrrolidin-1-yl 4-(5-((3aS,4S,6aR)-2-oxohexahydro-1H-thieno[3,4-d]imidazol-4-yl)pentanamido)butanoate .

Structural and Electronic Effects

• Iodo Substituent (Target Compound): The iodine atom’s large atomic radius and polarizability enhance electrophilicity, making it superior to chloro or bromo analogs in metal-catalyzed reactions (e.g., Suzuki-Miyaura coupling).
• Methyl/Formyl Groups : Methyl groups (meta/para) increase lipophilicity, aligning with transdermal enhancer requirements, but the target compound’s iodo group reduces hydrophobicity compared to long-chain alkyl esters (C6–C12) . Formyl derivatives enable Schiff base formation, useful in drug delivery systems .

Research Findings and Trends

• Synthetic Utility : The target compound’s iodine atom is pivotal in synthesizing iodinated aromatics, which are challenging to prepare via direct iodination .
• Comparative Performance : In transdermal studies, ethyl esters (e.g., 3a-3h in ) underperform compared to C6–C12 alkyl chains, but iodinated derivatives occupy a niche in radiochemistry .
• Computational Insights : DFT calculations on charge distribution () correlate with experimental reactivity, aiding the design of future derivatives .